Cas no 2138512-18-0 (1-(1-propyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione)

• Product Name: 1-(1-propyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione
• CAS No: 2138512-18-0
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6258301
• PubChem ID: 165953301
• Update Time: 2025-11-01

1-(1-propyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-propyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione
• 2138512-18-0
• EN300-1127879

• Inchi： 1S/C9H13N3O2/c1-3-4-12-6-8(10-11-12)9(14)5-7(2)13/h6H,3-5H2,1-2H3
• InChI Key： XBIHBZBYELJGSB-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C1=CN(CCC)N=N1

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.8Ų

Additional information on 1-(1-propyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione

Comprehensive Analysis of 1-(1-propyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione (CAS No. 2138512-18-0): Properties, Applications, and Industry Trends

The compound 1-(1-propyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione (CAS No. 2138512-18-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Characterized by its unique triazole and dione functional groups, this compound exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines a 1,2,3-triazole ring with a butane-1,3-dione backbone, offering a balance of stability and reactivity for targeted applications.

In recent years, the demand for triazole-containing compounds has surged due to their widespread use in drug discovery, agrochemicals, and advanced materials. Researchers are particularly interested in CAS No. 2138512-18-0 for its potential as a building block in click chemistry reactions, a topic frequently searched in academic and industrial databases. The compound’s propyl-substituted triazole moiety enhances its lipophilicity, which is critical for optimizing bioavailability in pharmaceutical formulations.

From an industrial perspective, 1-(1-propyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione aligns with the growing trend of green chemistry and sustainable synthesis. Its compatibility with catalytic processes reduces waste generation, addressing environmental concerns highlighted in modern research. Analytical techniques such as NMR spectroscopy and HPLC confirm its high purity, ensuring reproducibility in lab-scale and commercial applications. These qualities make it a preferred choice for researchers exploring heterocyclic chemistry and molecular design.

The compound’s thermal stability and solubility profile further expand its utility in polymeric materials and coating technologies, areas frequently queried in patent databases. For instance, its incorporation into UV-curable resins has been investigated for enhancing material durability. Additionally, the butane-1,3-dione segment offers chelating properties, relevant to metal-organic frameworks (MOFs), a hot topic in nanotechnology forums.

Safety and handling of CAS No. 2138512-18-0 adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. This aligns with the increasing user searches for low-risk chemical alternatives in synthetic workflows. As the scientific community continues to explore structure-activity relationships (SAR), this compound’s modular design provides a platform for derivatization, answering frequent queries about customizable intermediates in peer-reviewed literature.

In summary, 1-(1-propyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione represents a convergence of innovation and practicality, addressing key challenges in medicinal chemistry and material engineering. Its relevance to trending topics like biocompatible materials and catalysis ensures its prominence in future research, as evidenced by rising citations and commercial inquiries.